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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Barium Iodate
(Ba(IO₃)₂)

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Barium Iodate, Ba(IO₃)₂. The information is tailored for researchers, scientists,

and professionals in drug development who require a detailed understanding of this inorganic

compound. All quantitative data is summarized in structured tables, and detailed methodologies

for key experimental protocols are provided.

Physical Properties
Barium iodate is a white, granular, crystalline solid.[1][2] It can exist in both anhydrous and

hydrated forms, with the monohydrate being a common variant.[3][4] The physical properties of

both forms are summarized in the table below.

Table 1: Physical Properties of Barium Iodate
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Property Value Form Citations

Molecular Weight 487.13 g/mol Anhydrous [1][5]

505.15 g/mol Monohydrate [4][6]

Appearance
White crystals or

powder
Both [2][4]

Crystal System Monoclinic Anhydrous [7][8]

Orthorhombic Monohydrate [9]

Density 4.998 g/cm³ Anhydrous [2][7]

4.657 g/cm³ Monohydrate [7]

Melting Point 580 °C (decomposes) Anhydrous [1]

Chemical Properties
Barium iodate is a stable compound but acts as an oxidizing agent, particularly when in

contact with combustible materials.[4][8] It is generally insoluble in alcohol and sulfuric acid.[2]

[4]

Table 2: Chemical Properties and Solubility of Barium Iodate
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Property Details Citations

Thermal Decomposition

Decomposes at approximately

580 °C. The reaction is: 5

Ba(IO₃)₂ → Ba₅(IO₆)₂ + 9 O₂ +

4 I₂.

[1]

Solubility in Water
Slightly soluble in cold water,

more soluble in hot water.
[2][7]

0.008 g/100 g at 0°C [10]

0.033 g/100 g at 20°C [10]

0.395 g/L at 25°C [8]

0.197 g/100 g at 100°C [10]

Solubility in Other Solvents
Soluble in nitric acid and

hydrochloric acid.
[7][11]

Insoluble in alcohol. [4][11]

Solubility Product (Ksp) 1.57 x 10⁻⁹ at 25°C [1][12]

2.7 x 10⁻⁹ for the monohydrate

at 25°C
[2][4]

Chemical Stability

Stable under normal

conditions. Incompatible with

reducing agents and easily

oxidized materials.

[4][8]

Experimental Protocols
Synthesis of Barium Iodate via Double Displacement
Reaction
This protocol describes the synthesis of barium iodate as a white precipitate from the reaction

of barium chloride and potassium iodate in an aqueous solution.[3][13]

Methodology:
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Preparation of Reactant Solutions:

Prepare a 0.1 M solution of Barium Chloride (BaCl₂) by dissolving the appropriate amount

of BaCl₂ in deionized water.

Prepare a 0.1 M solution of Potassium Iodate (KIO₃) by dissolving the appropriate amount

of KIO₃ in deionized water.

Precipitation:

In a beaker, add a defined volume of the 0.1 M KIO₃ solution.

While stirring, slowly add a stoichiometric amount of the 0.1 M BaCl₂ solution to the KIO₃

solution. The balanced chemical equation is: BaCl₂ (aq) + 2 KIO₃ (aq) → Ba(IO₃)₂ (s) + 2

KCl (aq).

A white precipitate of Barium Iodate will form immediately.[3]

Digestion and Isolation:

Gently heat the mixture to about 80-90°C and allow the precipitate to "digest" for a period

(e.g., 1 hour). This process, known as digestion, allows smaller particles to dissolve and

reprecipitate onto larger ones, resulting in a more easily filterable and purer product.[12]

Allow the solution to cool to room temperature.

Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

Washing and Drying:

Wash the precipitate on the filter paper with small portions of deionized water to remove

any soluble impurities, such as potassium chloride.

Subsequently, wash the precipitate with a small amount of ethanol to facilitate drying.

Dry the collected barium iodate precipitate in an oven at a temperature below 130°C to

avoid the loss of water of hydration if the monohydrate is desired.[2][4]
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Caption: Workflow for the synthesis of Barium Iodate.

Determination of Solubility Product by Flow Injection
Analysis
This method is based on the amperometric determination of iodine generated from the reaction

between iodate ions in a saturated Ba(IO₃)₂ solution and iodide in a carrier solution.[14]

Methodology:

Preparation of Saturated Solutions:

Prepare saturated solutions of Ba(IO₃)₂ in deionized water and in solutions of varying ionic

strength (e.g., using KCl as a supporting electrolyte) by adding an excess of solid Ba(IO₃)₂

to the respective solvent.

Stir the solutions for an extended period to ensure equilibrium is reached.

Filter the saturated solutions to remove any undissolved solid.

Flow Injection System Setup:

Assemble a flow injection analysis system consisting of a peristaltic pump, an injection

valve, a reaction coil, and a wall-jet amperometric detector.
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The carrier solution should contain potassium iodide (KI).

Amperometric Detection:

Inject a known volume of the filtered, saturated Ba(IO₃)₂ solution into the carrier stream.

In the reaction coil, the iodate from the sample reacts with the iodide in the carrier to

produce iodine (or triiodide).

The generated iodine is detected amperometrically at a specific potential (e.g., +0.2 V).

Data Analysis:

The measured current is proportional to the concentration of iodate in the saturated

solution.

Calculate the molar solubility (s) of Ba(IO₃)₂ from the iodate concentration.

The solubility product (Ksp) is then calculated using the expression: Ksp = [Ba²⁺][IO₃⁻]² =

(s)(2s)².

To determine the thermodynamic solubility constant, the mean activity coefficients of

barium iodate at each ionic strength can be estimated using the Debye-Hückel equation

to correct the calculated Ksp values.[14]

Structural Information and Analysis
The crystal structure of barium iodate and its derivatives can be elucidated using X-ray

diffraction (XRD).[3] The monohydrate, Ba(IO₃)₂·H₂O, has been identified as having an

orthorhombic crystal structure.[9] Furthermore, barium is known to be a component in a variety

of more complex iodate derivatives, which can feature polyiodate anions.[3]

Thermal Decomposition Pathway
Barium iodate is thermally stable up to approximately 580°C.[1] Above this temperature, it

undergoes decomposition in what is known as Rammelsberg's reaction.
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Caption: Thermal decomposition of Barium Iodate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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